![molecular formula C25H23N3O8 B2703357 (6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)(2-nitrophenyl)methanone CAS No. 449766-04-5](/img/structure/B2703357.png)
(6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)(2-nitrophenyl)methanone
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Description
(6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)(2-nitrophenyl)methanone is a useful research compound. Its molecular formula is C25H23N3O8 and its molecular weight is 493.472. The purity is usually 95%.
BenchChem offers high-quality (6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)(2-nitrophenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)(2-nitrophenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- This compound has garnered interest due to its potential as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to elucidate its mechanisms of action and evaluate its efficacy against specific cancer types .
- Inflammation plays a crucial role in various diseases. Some studies suggest that this compound exhibits anti-inflammatory properties by modulating inflammatory pathways. Researchers have explored its effects on cytokine production, NF-κB signaling, and COX-2 expression. Understanding its anti-inflammatory mechanisms could lead to novel therapeutic interventions .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, are characterized by neuronal damage. Preliminary research indicates that this compound may have neuroprotective effects. Investigations have focused on its ability to reduce oxidative stress, inhibit neuroinflammation, and enhance neuronal survival. However, more rigorous studies are necessary to confirm its efficacy .
- Cardiovascular diseases remain a global health concern. Some studies have explored the cardiovascular effects of this compound. It may impact vascular function, endothelial health, and blood pressure regulation. Researchers are investigating its potential as a vasodilator and its impact on cardiac remodeling .
- The compound’s chemical structure suggests potential antimicrobial activity. Researchers have examined its effects against bacteria, fungi, and parasites. It may interfere with microbial growth, membrane integrity, or enzyme function. Further studies are needed to determine its spectrum of activity and potential clinical applications .
- Pain management is essential in medicine. Some studies have explored the analgesic properties of this compound. It may modulate pain pathways, including opioid receptors and neurotransmitter release. Investigating its antinociceptive effects could lead to new pain-relief strategies .
- Metabolic syndrome and insulin resistance contribute to diabetes and obesity. Researchers have investigated whether this compound affects glucose metabolism, insulin sensitivity, or lipid profiles. Understanding its impact on metabolic pathways may reveal therapeutic opportunities .
- Beyond its biological activities, scientists have synthesized derivatives of this compound. These modifications aim to enhance specific properties or optimize drug-like characteristics. Researchers explore structure-activity relationships to design more potent analogs for various applications .
Anticancer Properties
Anti-inflammatory Activity
Neuroprotective Potential
Cardiovascular Applications
Antimicrobial Properties
Analgesic and Antinociceptive Effects
Metabolic Disorders and Insulin Sensitivity
Chemical Synthesis and Derivatives
properties
IUPAC Name |
[6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-3,4-dihydro-1H-isoquinolin-2-yl]-(2-nitrophenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O8/c1-34-23-13-16-11-12-26(25(29)19-5-3-4-6-21(19)28(32)33)22(20(16)14-24(23)35-2)15-36-18-9-7-17(8-10-18)27(30)31/h3-10,13-14,22H,11-12,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGPRMKSMXFFVKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(N(CCC2=C1)C(=O)C3=CC=CC=C3[N+](=O)[O-])COC4=CC=C(C=C4)[N+](=O)[O-])OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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